N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide

• IUPAC Name: 2-[(3-methylbenzoyl)amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C18H20N2O2/c1-12(2)19-18(22)15-9-4-5-10-16(15)20-17(21)14-8-6-7-13(3)11-14/h4-12H,1-3H3,(H,19,22)(H,20,21)
• InChI Key: KZZIIPWCQXENDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2C(=O)NC(C)C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide, also known as IMB-5, is a chemical compound that has been extensively studied for its potential therapeutic applications. IMB-5 belongs to the class of N-acyl benzamides and has been found to have various biological activities.

Scientific Research Applications

N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide has been found to reduce the accumulation of amyloid-beta plaques and improve cognitive function. In Parkinson's disease research, N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide has been found to protect dopaminergic neurons and improve motor function.

Mechanism of Action

The mechanism of action of N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide is not fully understood, but it has been proposed that it acts by inhibiting various signaling pathways such as the PI3K/Akt/mTOR pathway and the NF-κB pathway. N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide has also been found to modulate various proteins such as Bcl-2, Bax, p53, and caspase-3, which are involved in apoptosis.
Biochemical and Physiological Effects:
N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide has been found to have various biochemical and physiological effects. In cancer cells, N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide has been found to induce apoptosis, inhibit angiogenesis, and inhibit cell migration and invasion. In Alzheimer's disease, N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide has been found to reduce the accumulation of amyloid-beta plaques, reduce oxidative stress, and improve cognitive function. In Parkinson's disease, N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide has been found to protect dopaminergic neurons, reduce oxidative stress, and improve motor function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide in lab experiments is that it has been extensively studied and has a well-established synthesis method. N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide is also relatively stable and can be stored for long periods of time. However, one of the limitations of using N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide in lab experiments is that it has not been extensively tested in vivo and its toxicity profile is not well understood.

Future Directions

There are several future directions for research on N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide. One direction is to further investigate its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its toxicity profile and potential side effects in vivo. Additionally, future research could focus on developing more potent and selective analogs of N-isopropyl-2-[(3-methylbenzoyl)amino]benzamide for use in therapeutic applications.